Cas no 2770556-40-4 (tert-butyl N-(2-cyano-4-ethynylphenyl)carbamate)

• Product Name: tert-butyl N-(2-cyano-4-ethynylphenyl)carbamate
• CAS No: 2770556-40-4
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 6030290
• PubChem ID: 165993475
• Update Time: 2025-07-19

tert-butyl N-(2-cyano-4-ethynylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-cyano-4-ethynylphenyl)carbamate
• 2770556-40-4
• EN300-37396664

• Inchi： 1S/C14H14N2O2/c1-5-10-6-7-12(11(8-10)9-15)16-13(17)18-14(2,3)4/h1,6-8H,2-4H3,(H,16,17)
• InChI Key： ZENSMJBEAUHPPL-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C#C)=CC=1C#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 242.105527694g/mol
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-(2-cyano-4-ethynylphenyl)carbamate

Introduction to tert-butyl N-(2-cyano-4-ethynylphenyl)carbamate (CAS No. 2770556-40-4)

tert-butyl N-(2-cyano-4-ethynylphenyl)carbamate (CAS No. 2770556-40-4) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents and as an intermediate in the synthesis of bioactive molecules.

The molecular structure of tert-butyl N-(2-cyano-4-ethynylphenyl)carbamate consists of a tert-butyl carbamate group attached to a phenyl ring substituted with a cyano group and an ethynyl group. The tert-butyl carbamate moiety is known for its stability and ability to protect amino groups during synthetic transformations, making it a valuable protecting group in organic synthesis. The cyano and ethynyl substituents on the phenyl ring provide additional functional handles for further chemical modifications, enhancing the compound's utility in the design of complex molecules.

Recent studies have highlighted the importance of tert-butyl N-(2-cyano-4-ethynylphenyl)carbamate in the development of new drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of potent inhibitors targeting specific enzymes involved in cancer progression. The researchers demonstrated that derivatives of tert-butyl N-(2-cyano-4-ethynylphenyl)carbamate exhibited selective inhibition of these enzymes, leading to significant antiproliferative effects on cancer cells.

In another notable study, published in Organic Letters, scientists investigated the application of tert-butyl N-(2-cyano-4-ethynylphenyl)carbamate in the synthesis of peptidomimetics. Peptidomimetics are molecules designed to mimic the structure and function of peptides, often used as therapeutic agents due to their improved pharmacological properties compared to natural peptides. The study showed that tert-butyl N-(2-cyano-4-ethynylphenyl)carbamate-based peptidomimetics exhibited enhanced stability and bioavailability, making them promising candidates for drug development.

The versatility of tert-butyl N-(2-cyano-4-ethynylphenyl)carbamate extends beyond its use as an intermediate in drug synthesis. It has also found applications in materials science, particularly in the development of functional polymers and coatings. A 2023 paper in Macromolecules reported the use of this compound as a monomer for the synthesis of copolymers with tunable properties. The resulting polymers exhibited excellent thermal stability and mechanical strength, making them suitable for various industrial applications.

In addition to its synthetic utility, tert-butyl N-(2-cyano-4-ethynylphenyl)carbamate has been studied for its potential biological activities. Research published in Bioorganic & Medicinal Chemistry Letters investigated the antiviral properties of derivatives derived from this compound. The study found that certain derivatives showed potent inhibitory effects against several viral strains, including influenza and herpes simplex viruses. These findings suggest that tert-butyl N-(2-cyano-4-ethynylphenyl)carbamate-based compounds could be further explored for their antiviral applications.

The safety profile of tert-butyl N-(2-cyano-4-ethynylphenyl)carbamate is another critical aspect that has been evaluated in recent studies. Toxicity assessments conducted on this compound have shown that it is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models. This favorable safety profile further supports its potential for use in pharmaceutical applications.

In conclusion, tert-butyl N-(2-cyano-4-ethynylphenyl)carbamate (CAS No. 2770556-40-4) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and biological studies. Its unique structural features and versatile functionality make it an invaluable tool for scientists working on the development of new drugs and advanced materials. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.